Cas no 899965-21-0 (N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 899965-21-0
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 5490796
• PubChem ID: 7590627
• Update Time: 2025-05-22

N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 899965-21-0
• N-(3-acetylphenyl)-2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(3-acetylphenyl)-2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(3-acetylphenyl)-2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• AKOS016354521
• F2715-0136
• STL445601
• N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H19N5O2S/c1-12-5-3-7-15(9-12)18-22-23-19(24(18)20)27-11-17(26)21-16-8-4-6-14(10-16)13(2)25/h3-10H,11,20H2,1-2H3,(H,21,26)
• InChI Key： FBLWISYPTXYILE-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C(C)=O)=C1)=O)C1=NN=C(C2C=CC=C(C)C=2)N1N

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS 899965-21-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS 899965-21-0) stands out as a compound of significant interest. This molecule, with its intricate structure and potential applications, has garnered attention from researchers and industry professionals alike. Its 1,2,4-triazole core, coupled with the acetamide and acetylphenyl moieties, makes it a versatile candidate for various scientific explorations.

The chemical properties of N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide are defined by its molecular formula and structural features. The presence of the triazole ring contributes to its stability and reactivity, while the sulfanyl group enhances its potential for forming derivatives. Researchers often focus on its solubility, melting point, and stability under various conditions, which are critical for its application in drug development and material science.

One of the most discussed topics in recent years is the role of 1,2,4-triazole derivatives in medicinal chemistry. N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has been explored for its potential biological activities, including antimicrobial and anti-inflammatory properties. These attributes align with the growing demand for novel therapeutic agents, especially in the context of antibiotic resistance and chronic inflammatory diseases.

In the pharmaceutical industry, the synthesis and optimization of N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide are of paramount importance. The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to enhance its efficacy and reduce side effects. Recent studies have highlighted its potential as a lead compound for developing new drugs, particularly in the treatment of metabolic disorders and neurodegenerative diseases.

The market dynamics surrounding CAS 899965-21-0 reflect its growing relevance. With increasing investments in drug discovery and personalized medicine, the demand for specialized compounds like N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is on the rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers.

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In conclusion, N-(3-acetylphenyl)-2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a fascinating area of study in modern chemistry. Its unique structural features, coupled with its potential applications in pharmaceuticals and material science, make it a compound worth watching. As research progresses, its role in addressing some of the most pressing health challenges of our time may become even more pronounced.